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Compound of Interest

Compound Name: 4-Bromo-2-nitroaniline

Cat. No.: B116644 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of 4-Bromo-2-nitroaniline, a key

chemical intermediate in various industrial and research applications. This document details its

fundamental properties, synthesis protocols, and core applications, presenting the information

in a clear and accessible format for technical professionals.

Core Properties of 4-Bromo-2-nitroaniline
4-Bromo-2-nitroaniline is a yellow crystalline solid.[1] Its chemical structure, featuring a

benzene ring substituted with a bromine atom, a nitro group, and an amino group, makes it a

versatile precursor in organic synthesis.[2]
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Property Value Reference

Molecular Formula C₆H₅BrN₂O₂ [1][3][4][5]

Molecular Weight 217.02 g/mol [1][3][4][5][6]

CAS Number 875-51-4 [1][3][4]

Appearance Yellow crystalline solid [1]

Melting Point 110-113 °C [1]

Boiling Point 308.7 °C at 760 mmHg [1]

Density 1.812 g/cm³ [1]

Solubility

Sparingly soluble in water;

soluble in ethanol, acetone,

and dimethylformamide.

[2]

Synthesis of 4-Bromo-2-nitroaniline
The synthesis of 4-Bromo-2-nitroaniline can be achieved through various routes, most

commonly starting from either aniline or 2-nitroaniline. Direct bromination and nitration of

aniline is challenging due to the high reactivity of the aniline ring, which often leads to poly-

substituted products.[7] A more controlled, multi-step synthesis starting from aniline is therefore

a common approach. This involves the protection of the amino group via acetylation, followed

by bromination, nitration, and subsequent deprotection.

An alternative and efficient method is the direct bromination of 2-nitroaniline.

Experimental Protocol: Synthesis from 2-Nitroaniline
This protocol details a laboratory-scale synthesis of 4-Bromo-2-nitroaniline from 2-

nitroaniline.

Materials:

2-nitroaniline

Potassium bromide (KBr) solution (15%)
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Sulfuric acid (H₂SO₄, 98%)

Sodium chlorate (NaClO₃) solution (30%)

Deionized water

500 mL four-neck flask

Stirrer

Heating mantle

Dropping funnel

Filtration apparatus (e.g., Büchner funnel)

pH indicator paper

Procedure:

To a 500 mL four-neck flask, add 273.5 g (0.52 mol) of a 15% potassium bromide solution.

While stirring, slowly add 48.5 g (0.485 mol) of 98% sulfuric acid. Continue stirring for 30

minutes.

Add 88 g (0.481 mol) of 2-nitroaniline to the mixture and heat to 35°C.

Slowly add a prepared 30% sodium chlorate solution (54 g, 0.152 mol) dropwise to the flask.

Maintain the reaction temperature at 35°C for 30 minutes after the addition is complete.

Increase the temperature to 75°C and maintain for 2 hours.

Cool the reaction mixture to room temperature.

Filter the resulting precipitate using a Büchner funnel.

Wash the filter cake with water until the pH of the filtrate is between 5 and 8.
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Dry the pale yellow solid to obtain 4-Bromo-2-nitroaniline.[1]

Applications in Research and Development
4-Bromo-2-nitroaniline serves as a crucial intermediate in the synthesis of a variety of organic

molecules. Its functional groups allow for a range of chemical transformations, making it a

valuable building block in several fields:

Dye and Pigment Industry: It is a key precursor in the manufacturing of azo dyes and other

colorants. The nitroaniline structure contributes to the chromophoric properties, leading to

vibrant and stable colors for textiles, inks, and coatings.

Pharmaceutical Synthesis: This compound is utilized as a starting material or intermediate in

the synthesis of various active pharmaceutical ingredients (APIs). The reactive sites on the

molecule allow for the construction of more complex molecular architectures necessary for

drug development.

Synthesis Workflow Diagram
The following diagram illustrates the multi-step synthesis of 4-Bromo-2-nitroaniline starting

from aniline.

Aniline Acetanilide

Acetylation
(Acetic anhydride) 4-Bromoacetanilide

Bromination
(e.g., Br₂ in Acetic Acid) 4-Bromo-2-nitroacetanilide

Nitration
(HNO₃, H₂SO₄) 4-Bromo-2-nitroaniline

Hydrolysis
(Acid or Base)

Click to download full resolution via product page

Caption: Multi-step synthesis of 4-Bromo-2-nitroaniline from aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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